Cas no 2439-04-5 (5-Hydroxyisoquinoline)

• Product Name: 5-Hydroxyisoquinoline
• CAS No: 2439-04-5
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD00006906
• CID: 42970
• PubChem ID: 30386
• Update Time: 2025-11-02

5-Hydroxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyisoquinoline
• 5-Isoquinolinol
• 5-hydroxyisochinoline
• 5-Hydroxy-isoquinoline
• 6-hydroxyisoquinoline
• Isoquinolin-5-ol
• MLS000737285
• CSNXUYRHPXGSJD-UHFFFAOYSA-N
• NSC51787
• 5-hydroxyisoquinolne
• PubChem12826
• 5-Hydroxy-2-azanaphthalene
• Oprea1_051337
• s125
• HMS2748D05
• HMS1618B04
• 5-hydroxyisoquino
• 5SG
• A26441
• NS00048316
• DS-10757
• AI3-61885
• FT-0634280
• J-517944
• AM20050993
• J-015489
• SY021130
• CS-W004721
• Q27455996
• MFCD00006906
• H1259
• NCGC00246945-01
• EN300-110060
• SCHEMBL276518
• DTXSID30901677
• 5-Hydroxyisoquinoline, technical grade, 90%
• AKOS005259348
• A23336
• CHEMBL57481
• NSC 51787
• 2439-04-5
• EINECS 219-456-9
• SMR000035084
• NSC-51787
• HY-W004721
• NoName_813
• BDBM50240538
• DB-029159
• 5-Isoquinolinol; NSC 51787;
• STK833029
• isoquinoline, 5-hydroxy-
• BBL027623
• 219-456-9
• FH24373
• 5-Isoquinolinol;NSC 51787

• MDL： MFCD00006906
• Inchi： 1S/C9H7NO/c11-9-3-1-2-7-6-10-5-4-8(7)9/h1-6,11H
• InChI Key： CSNXUYRHPXGSJD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 145.05300
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: powder
• Density: 1.1555 (rough estimate)
• Melting Point: 220°C(lit.)
• Boiling Point: 332.1°C at 760 mmHg
• Refractive Index: 1.4500 (estimate)
• PSA: 33.12000
• LogP: 1.94040
• Solubility: Not determined

5-Hydroxyisoquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26;S36/37/39
• Risk Phrases：R21/22; R36/37/38

Additional information on 5-Hydroxyisoquinoline

Recent Advances in the Study of 5-Hydroxyisoquinoline (CAS: 2439-04-5): A Comprehensive Research Brief

5-Hydroxyisoquinoline (CAS: 2439-04-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the areas of oncology, neurodegenerative diseases, and antimicrobial therapy. This research brief synthesizes the latest findings on 5-Hydroxyisoquinoline, focusing on its molecular mechanisms, therapeutic applications, and recent advancements in synthesis and optimization.

One of the most notable breakthroughs in the study of 5-Hydroxyisoquinoline is its role as an inhibitor of key enzymes involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Hydroxyisoquinoline exhibit potent inhibitory effects against histone deacetylases (HDACs), a class of enzymes implicated in tumor growth and metastasis. The study utilized molecular docking and in vitro assays to identify specific structural modifications that enhance binding affinity and selectivity, paving the way for the development of next-generation HDAC inhibitors.

In addition to its anticancer properties, 5-Hydroxyisoquinoline has shown promise in addressing neurodegenerative disorders. Research conducted at the University of Cambridge revealed that the compound can modulate the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. By employing nuclear magnetic resonance (NMR) spectroscopy and cell-based assays, the researchers elucidated the molecular interactions between 5-Hydroxyisoquinoline and amyloid-beta, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The antimicrobial potential of 5-Hydroxyisoquinoline has also been explored in recent studies. A 2024 report in Antimicrobial Agents and Chemotherapy highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit efflux pumps, which are critical for antibiotic resistance. These findings underscore the potential of 5-Hydroxyisoquinoline as a lead compound for novel antimicrobial therapies.

Advances in synthetic chemistry have further expanded the utility of 5-Hydroxyisoquinoline. A recent publication in Organic Letters described a novel, high-yield synthesis route for 5-Hydroxyisoquinoline derivatives using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enables the introduction of diverse functional groups, facilitating structure-activity relationship (SAR) studies. Such innovations are critical for optimizing the pharmacological profile of 5-Hydroxyisoquinoline-based compounds.

Despite these promising developments, challenges remain in the clinical translation of 5-Hydroxyisoquinoline derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-Hydroxyisoquinoline (CAS: 2439-04-5) represents a multifaceted compound with broad applications in drug discovery. Its ability to target diverse biological pathways, coupled with recent advancements in synthesis and optimization, positions it as a valuable candidate for future therapeutic development. Continued research in this area is expected to yield innovative treatments for some of the most pressing medical challenges of our time.